Cas no 1798510-77-6 (5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide)

• Product Name: 5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide
• CAS No: 1798510-77-6
• MF: C₁₂H₉N₅O₂
• MW: 255.232161283493
• CID: 6483982
• Update Time: 2025-05-20

5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide
• 2-Oxazolecarboxamide, 5-phenyl-N-1H-1,2,4-triazol-5-yl-

• Inchi： 1S/C12H9N5O2/c18-10(16-12-14-7-15-17-12)11-13-6-9(19-11)8-4-2-1-3-5-8/h1-7H,(H2,14,15,16,17,18)
• InChI Key： KBJVKAMGRPXEOM-UHFFFAOYSA-N
• SMILES： O1C(C2=CC=CC=C2)=CN=C1C(NC1NN=CN=1)=O

Experimental Properties

• Density: 1.463±0.06 g/cm3(Predicted)
• pka: 8.86±0.20(Predicted)

Additional information on 5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide

Introduction to 5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide (CAS No. 1798510-77-6)

5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide (CAS No. 1798510-77-6) is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, characterized by its fused ring system composed of an oxazole and a triazole moiety. The presence of a phenyl group at the 5-position of the oxazole ring and a triazole substituent at the nitrogen position introduces unique electronic and steric properties, making it a promising candidate for further investigation in drug discovery and development.

The structure of 5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide exhibits a high degree of functionalization, which is conducive to its interaction with biological targets. The oxazole ring is known for its bioactivity in various pharmacological contexts, while the triazole moiety is widely recognized for its stability and ability to participate in hydrogen bonding interactions. These features make the compound an attractive scaffold for designing molecules with potential therapeutic applications.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the pharmacokinetic properties of this compound more efficiently. Studies suggest that the phenyl group enhances lipophilicity, which could influence absorption and distribution in vivo. Meanwhile, the triazole ring contributes to metabolic stability, reducing the likelihood of rapid degradation. These characteristics are critical for developing drugs with prolonged half-lives and improved bioavailability.

In the realm of drug discovery, 5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide has been investigated for its potential as an inhibitor of various enzymes and receptors implicated in diseases such as cancer, inflammation, and neurodegeneration. The oxazole-triazole hybrid structure provides multiple sites for binding interactions with biological targets. For instance, preliminary studies have indicated that this compound may interact with kinases and other enzymes involved in cell signaling pathways.

The synthesis of 5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions between appropriate precursors to form the oxazole core, followed by introduction of the triazole group via nucleophilic substitution or cycloaddition reactions. The final step often involves carboxylation at the 2-position of the oxazole ring to achieve the desired amide functionality.

One of the most compelling aspects of this compound is its versatility as a chemical probe in biological assays. Researchers have utilized derivatives of this molecule to study enzyme mechanisms and identify novel inhibitors. For example, modifications at the phenyl ring have been explored to modulate binding affinity and selectivity against specific targets. Such modifications are crucial for improving drug-like properties and reducing off-target effects.

The biological activity of 5-phenyl-N-(1H-1,2,4-triazol-5-yl)-1,3-oxazole-2-carboxamide has been evaluated in various in vitro assays. Initial screenings have shown promising results in inhibiting certain kinases associated with cancer progression. Additionally, the compound has demonstrated anti-inflammatory properties by modulating cytokine production pathways. These findings highlight its potential as a lead compound for further development into therapeutic agents.

Advances in high-throughput screening (HTS) technologies have accelerated the process of identifying biologically active compounds like this one. By leveraging automated platforms capable of testing thousands of compounds against multiple targets simultaneously, researchers can rapidly prioritize candidates for further investigation. This approach has been instrumental in validating the therapeutic potential of 5-phényl-N-(1H-tétrazolyle)-1-thiophène–3-carboxamidine, enabling more focused studies on its mechanism of action.

The toxicological profile of this compound is another critical area of investigation before it can be considered for clinical use. Preliminary toxicity studies have assessed acute exposure effects on cell lines and animal models. These studies aim to determine safe dosage ranges and identify any potential side effects or adverse reactions associated with prolonged administration.

In conclusion, 5-phényl-N-(1H-tétrazolyle)-1-thiophène–3-carboxamidine (CAS No. 1798510–77–6) represents a structurally intriguing molecule with significant potential in pharmaceutical research. Its unique chemical features make it an excellent candidate for further exploration as a drug candidate or biochemical tool. As research continues to uncover new applications for this compound, its importance in advancing therapeutic strategies across multiple disease areas is likely to grow.